Cas no 2772437-99-5 ((1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride)

• Product Name: (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride
• CAS No: 2772437-99-5
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD34168095
• CID: 5653817
• PubChem ID: 154856438
• Update Time: 2025-05-26

(1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol, 5-amino-, hydrochloride (1:1), (1α,3α,5β)- (ACI)
• (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride

• MDL： MFCD34168095
• Inchi： 1S/C6H13NO2.ClH/c7-4-1-5(8)3-6(9)2-4;/h4-6,8-9H,1-3,7H2;1H/t4-,5-,6+;
• InChI Key： TYYJTPANIJFYMT-PMUIPKEJSA-N
• SMILES： N[C@H]1C[C@H](O)C[C@H](O)C1.Cl

Additional information on (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride

(1R,3S,5s)-5-Aminocyclohexane-1,3-Diol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2772437-99-5, commonly referred to as (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of cyclohexane diol derivatives in drug discovery and development. The presence of both an amino group and diol moieties in this compound provides a versatile platform for chemical modifications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

In terms of physical properties, (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride exhibits a melting point of approximately 200°C and is soluble in polar solvents such as water and ethanol. Its hydrochloride form ensures stability under various pH conditions, making it suitable for use in aqueous environments. The compound's solubility profile has been extensively studied to optimize its application in drug delivery systems.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and stereochemical control. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacokinetic studies. The stereochemistry of the compound plays a pivotal role in its biological activity; for instance, the (1R,3S,5s) configuration has been shown to exhibit higher bioavailability compared to other stereoisomers.

One of the most promising applications of this compound lies in its use as a chiral building block in organic synthesis. Its ability to induce asymmetry in molecular frameworks has made it invaluable in the construction of complex natural products. For example, researchers have utilized this compound as a key intermediate in the total synthesis of certain alkaloids and terpenoids.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. Its diol functionality allows for the formation of polyesters and polyurethanes with tailored mechanical properties. Recent studies have demonstrated its potential as a sustainable alternative to traditional monomers, contributing to the development of eco-friendly materials.

The biological activity of (1R,3S,5s)-5-aminocyclohexane-1,3-diol hydrochloride has been extensively investigated using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its interactions with biomolecules at the molecular level. For instance, computational modeling has revealed that the amino group can act as a hydrogen bond donor or acceptor depending on the surrounding environment.

In conclusion, CAS No. 2772437-99-5 represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new potentials for this compound, its significance within the scientific community is expected to grow further.